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Compound of Interest

Compound Name: 1,6-Dichlorohexane

Cat. No.: B1210651 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount to both personal safety and the integrity of experimental outcomes. This

guide provides essential, immediate safety and logistical information for the use of 1,6-
dichlorohexane, a versatile intermediate in organic synthesis. Adherence to these protocols

will help ensure a secure laboratory environment.

Chemical Profile and Hazards

1,6-Dichlorohexane (CAS No. 2163-00-0) is a colorless to pale yellow liquid that is insoluble in

water but soluble in organic solvents.[1][2] It is classified as a combustible liquid and presents

several health hazards.[3] The compound is irritating to the eyes, skin, and respiratory tract.[3]

[4] It may be fatal if swallowed and enters the airways, and is toxic to aquatic life with long-

lasting effects.[5][6]
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Property Value

Molecular Formula C₆H₁₂Cl₂

Molecular Weight 155.07 g/mol

Appearance Clear, colorless liquid

Boiling Point 87-90 °C at 15 mmHg

Melting Point -13 °C

Flash Point 73.9 - 77 °C (closed cup)

Density 1.068 g/mL at 25 °C

Solubility in Water 57 mg/L at 20 °C

Vapor Pressure 0.113 hPa at 20 °C

Hazard Identification and Precautionary Statements
GHS Pictograms: Danger

Hazard Statements: H304 (May be fatal if swallowed and enters airways), H315 (Causes

skin irritation), H411 (Toxic to aquatic life with long lasting effects).[5]

Precautionary Statements: P264 (Wash hands thoroughly after handling), P273 (Avoid

release to the environment), P280 (Wear protective gloves/protective clothing/eye

protection/face protection), P301+P310+P331 (IF SWALLOWED: Immediately call a

POISON CENTER or doctor. Do NOT induce vomiting), P302+P352 (IF ON SKIN: Wash with

plenty of water), P391 (Collect spillage), P405 (Store locked up), P501 (Dispose of

contents/container to an approved waste disposal plant).[5]

Operational Plan for Safe Handling
A systematic approach to handling 1,6-dichlorohexane is crucial. The following step-by-step

guidance covers the entire workflow from receipt to disposal.

Receiving and Storage
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Upon receipt, inspect the container for any damage or leaks.

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][3]

Keep away from heat, sparks, open flames, and other sources of ignition.[3][7]

Store separately from incompatible materials such as strong oxidizing agents, strong bases,

and alkali metals.[3][4][8][9][10]

Ensure the storage area is equipped with an eyewash station and a safety shower.[3]

Personal Protective Equipment (PPE)
The selection and proper use of PPE are critical to minimize exposure.

Eye and Face Protection: Wear chemical safety goggles or a face shield.[3][5][11] Standard

safety glasses are not sufficient.

Skin Protection:

Gloves: Wear chemical-resistant gloves (e.g., nitrile or neoprene).[1][11] Inspect gloves for

any signs of degradation before use.

Clothing: A lab coat or chemical-resistant apron should be worn.[3][5] For tasks with a

higher risk of splashing, full impervious protective clothing may be necessary.[6]

Respiratory Protection: Work in a well-ventilated area, preferably under a chemical fume

hood.[1][3][11] If ventilation is inadequate or if exposure limits are exceeded, use a

NIOSH/MSHA-approved respirator with an organic vapor cartridge.[3][4][11]

Handling and Use
Conduct all work with 1,6-dichlorohexane in a designated area, such as a chemical fume

hood, to minimize vapor inhalation.[11]

Ground and bond containers when transferring the material to prevent static discharge.[3]

Avoid contact with eyes, skin, and clothing.[3]
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Do not eat, drink, or smoke in the work area.[11]

Wash hands thoroughly after handling the chemical.[3][7]

Spill Management
In the event of a spill, immediate and appropriate action is required.

Small Spills:

Evacuate unnecessary personnel from the area.

Wearing appropriate PPE, absorb the spill with an inert material such as sand, vermiculite,

or earth.[3][9][11]

Collect the absorbed material into a suitable, labeled container for disposal.[3][9]

Clean the spill area with soap and water.[11]

Large Spills:

Evacuate the area immediately.

Notify the appropriate emergency response personnel.

Prevent the spill from entering drains or waterways.[11]

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[3][6]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water. Seek medical attention if irritation develops or persists.[3]

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If

not breathing, give artificial respiration. Seek immediate medical attention.[3][6]
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Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Seek immediate medical attention.[3][5]

Disposal Plan
All waste containing 1,6-dichlorohexane must be treated as hazardous waste.

Collect waste in a clearly labeled, sealed container.

Dispose of the chemical waste through a licensed disposal company, following all local,

state, and federal regulations.[1][12] Do not dispose of it down the drain or into the

environment.[1][7]

Experimental Workflow for Safe Handling
The following diagram illustrates the logical steps for safely handling 1,6-dichlorohexane in a

laboratory setting.
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Caption: Workflow for the safe handling of 1,6-dichlorohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1210651?utm_src=pdf-body-img
https://www.benchchem.com/product/b1210651?utm_src=pdf-body
https://www.benchchem.com/product/b1210651?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. nbinno.com [nbinno.com]

2. CAS 2163-00-0: 1,6-Dichlorohexane | CymitQuimica [cymitquimica.com]

3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

4. 1,6-Dichlorohexane(2163-00-0)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

5. echemi.com [echemi.com]

6. 1,6-Dichlorohexane | C6H12Cl2 | CID 16551 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. fishersci.com [fishersci.com]

8. Page loading... [guidechem.com]

9. 1,6-DICHLOROHEXANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

10. 1,6-Dichlorohexane Seven Chongqing Chemdad Co. ，Ltd [chemdad.com]

11. 1,6-Dichlorohexane MSDS/SDS | Supplier & Distributor [histry-chem.com]

12. 1,6-Dichlorohexane - Safety Data Sheet [chemicalbook.com]

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 1,6-Dichlorohexane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1210651#personal-protective-equipment-for-
handling-1-6-dichlorohexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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